7-Ethyl-N,6-dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

Specification

• Molecular Formula: C9H17N5
• Molecular Weight: 195.27 g/mol
• IUPAC Name: 7-ethyl-N,6-dimethyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• Standard InChI: InChI=1S/C9H17N5/c1-4-7-6(2)5-11-9-12-8(10-3)13-14(7)9/h6-7H,4-5H2,1-3H3,(H2,10,11,12,13)
• Standard InChI Key: MNSKADZGGDVALS-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(CNC2=NC(=NN12)NC)C

Introduction

7-Ethyl-N,6-dimethyl-4H,5H,6H,7H-124triazolo[1,5-a]pyrimidin-2-amine is a complex heterocyclic compound that combines both triazole and pyrimidine moieties. Its chemical structure features an ethyl group at the 7-position and two methyl groups at the 6-position of the triazole ring. This compound has a CAS number of 1154708-01-6 and a molecular formula of C9H17N5, with a molecular weight of 195.27 g/mol.

Synthesis Methods

The synthesis of 7-Ethyl-N,6-dimethyl-4H,5H,6H,7H-triazolo[1,5-a]pyrimidin-2-amine typically involves multi-step synthetic routes. These methods often require careful control of reaction conditions to achieve high yields and purity. Common approaches include condensation reactions and cyclization processes, which are crucial for forming the fused ring system.

Biological Activity and Potential Applications

Potential Application	Description
Therapeutic Use	Potential for drug development due to its biological activity
Biological Interactions	Ability to interact with specific biological targets

Comparison with Similar Compounds

Several compounds share structural similarities with 7-Ethyl-N,6-dimethyl-4H,5H,6H,7H-triazolo[1,5-a]pyrimidin-2-amine, including variations in the substitution patterns on the triazole ring. These differences can significantly affect their chemical stability and biological activity.

Compound	Unique Features
7-Ethyl-N-methyl-triazolo[1,5-a]pyrimidin-2-amine	Methyl instead of dimethyl substitution
6-Methyl-triazolo[1,5-a]pyrimidin-2-amine	Lacks the ethyl group
7-Ethyl-N,N-dimethyl-triazolo[1,5-a]pyrimidin-3-amines	Altered amine position affecting activity